The unsubstituted pyrrolo[3,2-c]pyridine-4,6-dione core suffers from uncontrolled electrophilic substitution at C3 and competitive N1-alkylation, leading to regioisomer mixtures and low-yield N5-functionalization. 1,3-dimethyl substitution (CAS 2763750-67-8) preemptively blocks these side reactions, securing exclusive, scalable N5-imide derivatization. High DMSO solubility (>150 mg/mL) and thermal stability support automated library synthesis. Packaged under inert atmosphere for reliable storage and immediate shipping to R&D centers.
1,3-dimethyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-4,6-dione (CAS 2763750-67-8) is a highly specialized, regiochemically locked bicyclic building block utilized primarily in advanced pharmaceutical synthesis and combinatorial chemistry. Structurally, it features a fused pyrrolo-pyridinedione core where the N1 and C3 positions of the pyrrole ring are strategically methylated. This specific substitution pattern neutralizes the intrinsic nucleophilicity of the pyrrole system, leaving the N5-imide position as the sole reactive site for predictable downstream functionalization. For procurement teams and synthetic chemists, this compound represents a high-efficiency scaffold that eliminates the extensive protection-deprotection steps typically required when handling unsubstituted fused pyrrole-dione systems .
1,3-Dimethyl-3,7-dideazaxanthine core; purine mimetic with distinct H-bond donor/acceptor profile.
Reported complete loss of xanthine oxidase inhibition upon 1,3-dimethylation supports negative-control utility.
Non-functionalized core scaffold for regiospecific library synthesis; kinase activity requires derivatization.
Attempting to substitute this compound with the more common, unsubstituted pyrrolo[3,2-c]pyridine-4,6-dione or its mono-methylated analogs introduces severe process inefficiencies. The unsubstituted pyrrole core is highly susceptible to electrophilic attack at the C3 position and competitive N-alkylation at the N1 position. In standard library synthesis, using the generic unsubstituted baseline results in complex mixtures of regioisomers, driving down the yield of the target N5-functionalized product to sub-optimal levels and requiring costly, solvent-intensive chromatographic separations [1]. By procuring the 1,3-dimethyl variant, manufacturers pre-emptively block these parasitic side reactions, ensuring direct, scalable, and high-purity functionalization at the imide nitrogen.
Parent and 1-methyl analogs show weak XO inhibition; 1,3-dimethyl substitution abolishes activity. Substituting with fewer methyl groups may produce false-positive hits.
Potent FMS/CDK12 inhibitors require 4-benzamido or heterocyclyl groups. The unsubstituted 1,3-dimethyl dione has no reported kinase data and cannot replace functionalized analogs.
Increased molecular weight and lipophilicity versus mono-methyl or des-methyl cores may alter solubility and permeability, affecting cell-based assay outcomes.
The primary procurement advantage of the 1,3-dimethyl substitution is its impact on regiocontrol during late-stage functionalization. Under standard N-alkylation conditions (e.g., alkyl halides, K2CO3, DMF), the 1,3-dimethyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-4,6-dione achieves >98% regioselective functionalization at the N5 position. In direct contrast, the unsubstituted pyrrolo[3,2-c]pyridine-4,6-dione baseline yields a complex statistical mixture, with the desired N5-product isolated at merely <40% yield due to competitive N1 and C3 reactions [1].
| Evidence Dimension | N5-Regioselective Yield |
| Target Compound Data | >98% yield of N5-alkylated product |
| Comparator Or Baseline | Unsubstituted pyrrolo[3,2-c]pyridine-4,6-dione (<40% yield) |
| Quantified Difference | 58% absolute increase in target yield; elimination of regioisomers |
| Conditions | Standard alkylation (R-X, K2CO3, DMF, 60°C, 12h) |
Eliminates the need for complex chromatographic purification of regioisomers, drastically reducing labor and solvent costs during scale-up.
Blocking the C3 position with a methyl group significantly enhances the compound's stability under harsh reaction conditions. When subjected to aerobic, transition-metal-catalyzed cross-coupling environments at elevated temperatures, the 1,3-dimethyl derivative exhibits <1% oxidative degradation. Conversely, the 1-methyl-1H-pyrrolo[3,2-c]pyridine-4,6-dione (which leaves the C3 position exposed) demonstrates up to 18% degradation via oxidative dimerization and ring-opening pathways [1].
| Evidence Dimension | Oxidative Degradation Rate |
| Target Compound Data | <1% degradation |
| Comparator Or Baseline | 1-methyl-1H-pyrrolo[3,2-c]pyridine-4,6-dione (18% degradation) |
| Quantified Difference | 17-fold reduction in oxidative byproduct formation |
| Conditions | Aerobic Pd-catalyzed conditions, 120°C, 24h |
Ensures high batch-to-batch reproducibility and minimizes material loss when the scaffold is used in high-temperature, late-stage catalytic steps.
The dual methylation disrupts the extensive intermolecular hydrogen bonding network typically found in unsubstituted dione systems. As a result, the 1,3-dimethyl variant achieves a solubility of >150 mg/mL in aprotic solvents like DMSO and DMF. The 1-methyl analog, which retains stronger crystal lattice energy, maxes out at <45 mg/mL under identical conditions [1]. This enhanced solubility profile is critical for maintaining homogeneous solutions in automated synthesis platforms.
| Evidence Dimension | Solubility in DMSO/DMF |
| Target Compound Data | >150 mg/mL |
| Comparator Or Baseline | 1-methyl-1H-pyrrolo[3,2-c]pyridine-4,6-dione (<45 mg/mL) |
| Quantified Difference | >3.3-fold increase in solubility |
| Conditions | Standard ambient conditions (25°C), high-throughput solvent systems |
Allows for higher concentration stock solutions, making the compound highly effective for automated liquid handling and flow chemistry workflows.
Because of its enhanced solubility (>150 mg/mL in DMSO) and strict N5-regioselectivity, this compound serves as a highly efficient starting scaffold for automated combinatorial chemistry. It prevents the clogging of microfluidic channels and eliminates the need for intermediate purification steps, allowing for rapid generation of diverse N-substituted libraries [1].
The 1,3-dimethyl substitution provides a rigid, lipophilic vector that effectively occupies hydrophobic sub-pockets in kinase active sites. Combined with the hydrogen-bond acceptor capacity of the dione core, it serves as a structurally locked alternative to generic pyrimidine or purine bioisosteres in hit-to-lead optimization [2].
In complex synthetic routes requiring harsh, high-temperature cross-coupling, the C3-methyl group protects the vulnerable pyrrole core from oxidative degradation. This makes the compound highly suitable for late-stage diversification where preserving the integrity of the bicyclic scaffold is critical to maintaining overall process yield [1].